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Compound of Interest

Compound Name: N-nitroso-enalapril
CAS No.: 2994317-06-3
Cat. No.: B16334061
Get Quote
. J

Technical Support Center: N-Nitroso-Enalapril
Analysis

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on reducing analytical variability in N-nitroso-enalapril
testing. Here you will find troubleshooting guides and frequently asked questions (FAQs) to
address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQSs)

Q1: What is N-nitroso-enalapril and how is it formed?

N-nitroso-enalapril is a nitrosamine impurity that can form from the drug substance enalapril.
[1][2] Its chemical name is N-((S)-1-ethoxy-1-ox0-4-phenylbutan-2-yl)-N-nitroso-L-alanyl-L-
proline.[2] The formation of N-nitroso-enalapril typically occurs when enalapril, which is a
secondary amine, reacts with nitrosating agents.[1] This reaction can be facilitated by
conditions such as heat, moisture, or an acidic environment.[1]
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Q2: What are the primary sources of nitrosating agents in the manufacturing process?

Nitrosating agents can be introduced into the manufacturing process through various routes. A
primary source is the presence of nitrites or other nitrosating agents in raw materials, including
the active pharmaceutical ingredient (API), excipients, and even water. The degradation of
certain materials can also generate nitrosating agents.

Q3: What analytical techniques are most suitable for the detection and quantification of N-
nitroso-enalapril?

Due to the low levels at which N-nitroso-enalapril is typically present, highly sensitive
analytical methods are required. Advanced analytical techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry
(LC-MS), and High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)
are commonly used for precise detection and quantification.[1] For routine, targeted, and high-
sensitivity quantification, liquid chromatography combined with a triple-quadrupole mass
spectrometer (LC-MS/MS) is often the preferred technology.

Q4: How can the formation of N-nitroso-enalapril be controlled or mitigated?

The formation of N-nitroso-enalapril can be managed by controlling storage conditions,
managing pH levels, and conducting routine testing.[1] A thorough risk assessment of the
manufacturing process is crucial to identify and mitigate potential sources of nitrosamine
formation.

Q5: What are the stability concerns for N-nitroso-enalapril during analysis?

N-nitroso-enalapril can be susceptible to degradation under certain analytical conditions. Its
stability is influenced by factors such as pH, temperature, and light exposure. For instance,
enalapril maleate, the parent drug, shows pH-dependent degradation pathways.[3] In acidic
solutions (pH < 5), the formation of diketopiperazine is a major degradation pathway, while in
solutions with a pH above 5, hydrolysis to enalaprilat is predominant. Although N-nitroso-
enalapril is a different molecule, similar pH-dependent stability issues should be considered
during method development and sample handling. It is also known that some nitrosamines can
degrade under alkaline conditions.
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Troubleshooting Guides
Issue 1: Poor Peak Shape in HPLC/LC-MS Analysis
(Tailing, Fronting, Splitting, or Broadening)

Poor peak shape can significantly impact the accuracy and precision of N-nitroso-enalapril
guantification.
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Observation Potential Cause Recommended Solution
- Adjust Mobile Phase pH:
Lowering the pH of the mobile
phase can reduce silanol
Secondary interactions with interactions. Use a buffer to
Peak Tailing residual silanols on the maintain a consistent pH. -

column.

Use an End-Capped Column:
Employ a modern, high-quality
end-capped C18 column to

minimize exposed silanols.

Peak Fronting

Column overload.

- Reduce Sample
Concentration: Dilute the
sample to a lower
concentration. - Decrease
Injection Volume: Reduce the
volume of the sample injected

onto the column.

Split Peaks

Partially blocked column frit or

column void.

- Filter Samples: Ensure all
samples and standards are
filtered through a 0.22 um or
0.45 um filter before injection. -
Flush the Column: Reverse
and flush the column to
dislodge any particulates. If the
problem persists, the column

may need replacement.

Broad Peaks

High extra-column volume or

column degradation.

- Optimize Tubing: Use tubing
with the smallest possible
internal diameter and length
between the injector, column,
and detector. - Check for
Column Aging: If the column
has been used for a large

number of injections, it may be
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degrading. Replace with a new

column.

Issue 2: High Signal-to-Noise Ratio and Inconsistent
Baseline

A noisy or drifting baseline can interfere with the detection and integration of low-level N-
nitroso-enalapril peaks.

Observation Potential Cause Recommended Solution

- Use High-Purity Solvents:
Prepare fresh mobile phase
using HPLC or LC-MS grade
) ) Contaminated mobile phase or  solvents and high-purity
Noisy Baseline ) N i
detector issues. additives. - Degas Mobile
Phase: Ensure the mobile
phase is adequately degassed

to prevent bubble formation.

- Use a Column Oven:
Maintain a constant and stable

column temperature. -
Column temperature -
o ) ) ) o Equilibrate the Column: Allow
Drifting Baseline fluctuations or insufficient o )
o sufficient time for the column to
column equilibration. . _ ,
equilibrate with the mobile

phase before starting the

analysis.

Issue 3: Matrix Effects Leading to Sighal Suppression or
Enhancement

The sample matrix, especially from complex drug product formulations, can interfere with the
ionization of N-nitroso-enalapril in the MS source, leading to inaccurate quantification.
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Observation Potential Cause

Recommended Solution

) Co-eluting matrix components
Inconsistent Analyte Response ) )
) ) suppressing or enhancing the
in Spiked Samples i
analyte signal.

- Improve Sample Preparation:
Implement a more rigorous
sample clean-up procedure,
such as solid-phase extraction
(SPE) or liquid-liquid extraction
(LLE), to remove interfering
matrix components.[4][5] -
Optimize Chromatography:
Adjust the chromatographic
method to achieve better
separation of N-nitroso-
enalapril from matrix

components.

Inefficient extraction from the
Low Analyte Recovery )
sample matrix.

- Optimize Extraction Solvent:
Experiment with different
extraction solvents and pH to
improve the recovery of N-
nitroso-enalapril from the
sample matrix. - Use an
Internal Standard: Employ a
stable isotope-labeled internal
standard for N-nitroso-enalapril
to compensate for matrix
effects and extraction

inconsistencies.

Quantitative Data Presentation

The following tables summarize validation parameters for analytical methods used in the

determination of nitrosamines in enalapril maleate.

Table 1. HPLC Method Validation for NDMA and NDEA in Enalapril Maleate
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Parameter NDMA NDEA
**Linearity (R?) ** 0.9994 0.9990
Limit of Quantification (LO

Q (LOQ) 0.038 0.050

(ug/g)

Recovery Range (%)

74.2+4.2t0101.6+16.1

90.6+29t01254+7.4

Data from a study on the
determination of N-
nitrosamines in enalapril
maleate by HPLC with

fluorimetric detection.[6]

Table 2: LC-MS/MS Method Parameters for Nitrosamine Analysis (General)

Parameter

Value

lonization Source

Atmospheric Pressure Chemical lonization

(APCI)
Scan Type Multiple Reaction Monitoring (MRM)
Limit of Detection (LOD) (ng/q) 20
Limit of Quantification (LOQ) (ng/g) 50
Intra-day and Inter-day Recovery (%) 80-120

General parameters from a multi-analyte LC-

MS/MS method for nitrosamines in sartans,

which can be adapted for N-nitroso-enalapril.[7]

Experimental Protocols

Protocol 1: Sample Preparation for HPLC Analysis of
Nitrosamines in Enalapril Maleate API
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This protocol is based on a method for the determination of NDMA and NDEA in enalapril
maleate and involves extraction, denitrosation, and derivatization.

o Extraction:

o Suspend 250 mg of enalapril maleate in 5 mL of dichloromethane (DCM) and vortex for 1
minute.

o Filter the suspension into a 5 mL volumetric flask.
o Add DCM to the mark.
o Transfer the solution to a separation funnel and add 5 mL of acetate buffer (pH 5.6).
o Shake the funnel for 5 minutes and allow the phases to separate for 30 minutes.
o Collect the lower DCM phase.[6]
» Denitrosation and Derivatization:

o This particular method involves a chemical denitrosation step followed by derivatization
with a fluorescent tag (Fmoc-Cl) for HPLC-fluorescence detection. For direct LC-MS/MS
analysis, this step would be omitted.[6]

Protocol 2: General LC-MS/MS Method for Nitrosamine
Analysis

The following provides a general framework for developing an LC-MS/MS method for N-
nitroso-enalapril, based on established methods for other nitrosamines.

o Chromatographic Conditions:
o Column: A high-quality C18 reversed-phase column is typically used.

o Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,
methanol or acetonitrile), both containing a small amount of an acid (e.g., 0.1% formic
acid), is common.
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o Flow Rate: Typically in the range of 0.2-0.6 mL/min.

o Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure
reproducible retention times.

e Mass Spectrometric Conditions:

o lon Source: Atmospheric Pressure Chemical lonization (APCI) or Electrospray lonization
(ESI) can be used. APCI has shown good signals for many nitrosamines.[7]

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and
sensitivity. This involves monitoring specific precursor ion to product ion transitions for N-
nitroso-enalapril.

o MRM Transitions: The specific m/z transitions for N-nitroso-enalapril would need to be
determined, typically through infusion of a reference standard. For enalapril, a mass
transition of m/z 377.10 — 234 has been reported.[8] The precursor ion for N-nitroso-
enalapril would be its molecular weight plus a proton.

Visualizations
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Caption: Formation pathway of N-nitroso-enalapril.
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Caption: Troubleshooting workflow for analytical variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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